Cas no 1806799-67-6 (3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806799-67-6
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4856781
• Update Time: 2025-10-31

3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-2-5-4(15)1-3(8(12,13)14)6(16-5)7(10)11/h1,7H,2,15H2
• InChI Key： ZBYNJEGCUOUTPJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)(F)F)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine

3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine: A Multifunctional Scaffold for Targeted Drug Discovery

3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine represents a structurally unique compound with potential applications in pharmaceutical research. This molecule features a pyridine ring substituted with multiple functional groups, including an amino group, a bromomethyl moiety, and two fluorinated substituents: difluoromethyl at the 6-position and trifluoromethyl at the 5-position. The combination of these substituents creates a highly polar and electron-deficient environment, which is critical for modulating biological activity. Recent studies have highlighted the importance of such fluorinated pyridine derivatives in the development of novel therapeutics targeting specific molecular pathways.

The CAS number 1806799-67-6 corresponds to this compound, which has been synthesized through advanced organic methodologies. The synthesis typically involves the sequential introduction of functional groups, with the bromomethyl group serving as a key reactive site for further derivatization. Fluorination at the 5- and 6-positions is achieved through selective electrophilic substitution reactions, ensuring minimal side reactions and high purity. This synthetic strategy aligns with current trends in medicinal chemistry, where precise control over functional group placement is essential for optimizing drug-like properties.

Recent research has demonstrated the utility of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluomethyl)pyridine in the context of kinase inhibition. Kinases are critical targets in oncology, and the presence of multiple fluorinated groups in this scaffold may enhance its ability to bind to ATP-binding sites. A 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against the EGFR tyrosine kinase, with IC50 values in the nanomolar range. The amino group likely contributes to hydrogen bonding interactions, while the trifluoromethyl substituent enhances hydrophobic interactions, both of which are crucial for enzyme inhibition.

Another area of interest is the application of this compound in the development of anti-inflammatory agents. Inflammation is a complex process involving multiple signaling pathways, and the ability of fluorinated pyridines to modulate these pathways has been extensively studied. A 2024 preprint from *Nature Communications* highlighted the potential of this scaffold to inhibit the NF-κB pathway, a key regulator of inflammatory responses. The difluoromethyl group at the 6-position may play a role in stabilizing the compound's conformation, enabling it to interact with specific protein domains involved in signal transduction.

The bromomethyl functionality in this molecule is particularly noteworthy, as it provides opportunities for further chemical modification. This group can be converted into various functional groups, such as hydroxyl, methoxy, or amino groups, through nucleophilic substitution reactions. Such modifications allow for the fine-tuning of pharmacokinetic properties, including solubility and metabolic stability. This versatility aligns with the principles of medicinal chemistry, where the ability to generate diverse derivatives is essential for optimizing therapeutic outcomes.

From a synthetic perspective, the preparation of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine requires careful consideration of reaction conditions to ensure the selective introduction of functional groups. The use of microwave-assisted synthesis and solvent-free protocols has gained popularity in recent years, as these methods offer improved efficiency and reduced environmental impact. A 2023 review in *Green Chemistry* emphasized the importance of sustainable synthesis strategies for fluorinated compounds, which are often associated with high energy demands and waste generation.

The physicochemical properties of this compound are also of significant interest. The presence of multiple fluorinated groups contributes to its high hydrophobicity, which may influence its cellular uptake and membrane permeability. However, the amino group introduces some hydrophilicity, creating a balance between hydrophobic and hydrophilic interactions. This dual nature is advantageous for drug design, as it allows the compound to navigate biological barriers while maintaining target specificity. Computational studies using molecular dynamics simulations have provided insights into the conformational behavior of this molecule in aqueous environments.

In the context of drug discovery, the trifluoromethyl substituent is often associated with enhanced metabolic stability. Fluorine atoms can disrupt the normal metabolic pathways that would otherwise lead to rapid degradation of the compound. This property is particularly valuable for developing long-acting therapeutics. However, the potential for fluorine to increase the molecular weight of the compound must be carefully balanced against its therapeutic benefits. Recent advances in computational modeling have enabled researchers to predict the metabolic fate of fluorinated compounds with greater accuracy, facilitating the design of more effective drug candidates.

The difluoromethyl group at the 6-position may also contribute to the compound's ability to interact with specific protein targets. Fluorine atoms are known to participate in weak hydrogen bonding and van der Waals interactions, which can influence the binding affinity of small molecules to their targets. A 2024 study in *ACS Medicinal Chemistry Letters* explored the role of fluorinated groups in enhancing the binding affinity of kinase inhibitors, suggesting that the presence of multiple fluorine atoms can significantly improve the potency of these compounds.

Despite its promising properties, the development of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine as a therapeutic agent requires further investigation. Key challenges include optimizing its pharmacokinetic profile and assessing its safety in vivo. Preclinical studies are needed to evaluate its efficacy in animal models and to determine the appropriate dosing regimens. Additionally, the potential for off-target effects must be thoroughly examined, as the complexity of biological systems often leads to unintended interactions with other proteins or pathways.

Overall, 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine represents a compelling candidate for further research in pharmaceutical science. Its unique structure, combined with the strategic placement of functional groups, offers a versatile platform for the development of novel therapeutics. As the field of medicinal chemistry continues to evolve, the exploration of such compounds will likely play a critical role in addressing unmet medical needs and advancing the treatment of complex diseases.

For researchers interested in the synthesis, characterization, or biological evaluation of this compound, access to specialized reagents, analytical techniques, and computational tools will be essential. Collaborative efforts between academia and industry can further accelerate the translation of these findings into practical applications. As such, the study of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine and related compounds is poised to make significant contributions to the future of drug discovery and development.